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Compound of Interest

Compound Name: 5-(2-Oxopropyl)pyrrolidin-2-one

Cat. No.: B1422858 Get Quote

Essential Safety and Handling Guide for 5-(2-
Oxopropyl)pyrrolidin-2-one
For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety and logistical information for the handling and disposal of 5-
(2-Oxopropyl)pyrrolidin-2-one (CAS No. 1369104-14-2). Adherence to these procedures is

essential for ensuring laboratory safety and minimizing risks associated with this chemical.

Hazard Identification and Personal Protective
Equipment (PPE)
5-(2-Oxopropyl)pyrrolidin-2-one is a chemical that requires careful handling due to its

potential health hazards. The Safety Data Sheet (SDS) indicates that it is harmful if swallowed,

in contact with skin, or inhaled. It can cause serious eye damage, may cause respiratory

irritation, and is suspected of causing cancer. Furthermore, prolonged or repeated exposure

may lead to organ damage.

Table 1: Summary of Hazards
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Hazard Statement GHS Classification

Harmful if swallowed, in contact with skin or if

inhaled

Acute toxicity, Oral (Category 4), Dermal

(Category 4), Inhalation (Category 4)

Causes serious eye damage Serious eye damage (Category 1)

May cause respiratory irritation
Specific target organ toxicity — single exposure

(Category 3)

Suspected of causing cancer Carcinogenicity (Category 2)

May cause damage to organs through

prolonged or repeated exposure

Specific target organ toxicity — repeated

exposure (Category 2)

Harmful to aquatic life Short-term (acute) aquatic hazard (Category 3)

Table 2: Required Personal Protective Equipment (PPE)

Protection Type Specification

Eye/Face Protection Wear chemical safety goggles or a face shield.

Skin Protection
Wear protective gloves (e.g., nitrile rubber) and

a lab coat or other protective clothing.

Respiratory Protection
Use only in a well-ventilated area or with a

suitable respirator if ventilation is inadequate.

Operational and Disposal Plans
Handling and Storage:

Ventilation: Always handle 5-(2-Oxopropyl)pyrrolidin-2-one in a well-ventilated area, such

as a chemical fume hood, to minimize inhalation exposure.

Hygiene: Avoid contact with skin, eyes, and clothing. Do not eat, drink, or smoke when using

this product. Wash hands and face thoroughly after handling.
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Storage: Keep the container tightly closed and store it in a dry, cool, and well-ventilated

place.

Emergency Procedures:

In case of skin contact: Immediately remove contaminated clothing and wash the affected

area with soap and water.

In case of eye contact: Rinse cautiously with water for several minutes. Remove contact

lenses, if present and easy to do. Continue rinsing and seek immediate medical attention.

If inhaled: Move the person to fresh air and keep them comfortable for breathing. Call a

poison center or doctor if you feel unwell.

If swallowed: Rinse mouth. Call a poison center or doctor if you feel unwell.

Disposal Plan:

Dispose of contents and container in accordance with local, regional, national, and international

regulations. Do not let the product enter drains. While specific disposal methods for this

compound are not detailed, general principles for chemical waste management should be

followed. This typically involves collection in a designated, labeled waste container for disposal

by a licensed chemical waste management company.

Experimental Workflow
The following diagram outlines the standard workflow for handling 5-(2-Oxopropyl)pyrrolidin-
2-one in a laboratory setting.
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Workflow for Handling 5-(2-Oxopropyl)pyrrolidin-2-one
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Caption: Standard laboratory workflow for handling hazardous chemicals.
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To cite this document: BenchChem. [Personal protective equipment for handling 5-(2-
Oxopropyl)pyrrolidin-2-one]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1422858#personal-protective-equipment-for-
handling-5-2-oxopropyl-pyrrolidin-2-one]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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